qianhucoumarin C
qianhucoumarin C
Brand Name:
Vulcanchem
CAS No.:
118492-23-2
VCID:
VC0037865
InChI:
InChI=1S/C16H16O6/c1-8(17)20-14-12-10(22-16(2,3)15(14)19)6-4-9-5-7-11(18)21-13(9)12/h4-7,14-15,19H,1-3H3/t14-,15+/m0/s1
SMILES:
CC(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)O
Molecular Formula:
C16H16O6
Molecular Weight:
304.29 g/mol
qianhucoumarin C
CAS No.: 118492-23-2
Main Products
VCID: VC0037865
Molecular Formula: C16H16O6
Molecular Weight: 304.29 g/mol
| CAS No. | 118492-23-2 |
|---|---|
| Product Name | qianhucoumarin C |
| Molecular Formula | C16H16O6 |
| Molecular Weight | 304.29 g/mol |
| IUPAC Name | [(9R,10S)-9-hydroxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] acetate |
| Standard InChI | InChI=1S/C16H16O6/c1-8(17)20-14-12-10(22-16(2,3)15(14)19)6-4-9-5-7-11(18)21-13(9)12/h4-7,14-15,19H,1-3H3/t14-,15+/m0/s1 |
| Standard InChIKey | IPUBQCBQSUVXEV-LSDHHAIUSA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1[C@H](C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)O |
| SMILES | CC(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)O |
| Canonical SMILES | CC(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)O |
| Synonyms | qianhucoumarin C qianhucoumarin C, (cis)-isome |
| PubChem Compound | 196741 |
| Last Modified | Nov 11 2021 |
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